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Guaijaverin at a Glance

The following table consolidates the essential technical data on guaijaveris from the search results.

Aspect Details

IUPAC Name Quercetin 3-O-α-L-arabinopyranoside [1] [2]

Molecular Formula C₂₀H₁₈O₁₁ [1] [2]

Molecular Weight 434.35 g/mol [1] [2]

CAS Registry
Number

22255-13-6 [1] [2]

Physical Form Light yellow to yellow solid powder [1] [2]

Biological Activities Antibacterial (against Strep. mutans), antioxidant, urease inhibitor (IC₅₀ = 120

μM) [1] [2]

Source Fruits and leaves of Psidium guajava Linn. (Guava) [1] [3]

Solubility (in DMSO) ~100 mg/mL (~230.23 mM) [2]
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Potential Pathways for Isolation and Analysis

While a direct protocol for guaijaverin is not available, the search results suggest several general

methodologies used for isolating similar phenolic compounds from guava.

Extraction of Bioactive Compounds: Research indicates that methanolic extracts are effective for

isolating phenolic compounds from freeze-dried guava fruit [4]. For guava leaves, studies have
successfully used 60% ethanol/water as a solvent with methods like Microwave-Assisted
Extraction (MAE) and Ultrasound-Assisted Extraction (UAE) to obtain high yields of flavonoids
and other antioxidants [3].

Separation and Analysis: Reversed-phase High-Performance Liquid Chromatography (HPLC)
with diode-array detection is a reliable and validated method for separating, identifying, and

quantifying a mixture of 13 phenolic compounds in guava extracts [4]. This technique would be crucial
for identifying and purifying guaijaverin from a complex plant extract. Furthermore, Thin Layer
Chromatography (TLC) methods developed for the related flavonoid quercetin can provide a
starting point for a quick and cost-effective initial screening of guava extracts [5].

Based on these general methods, a potential high-level workflow for approaching the isolation of

guaijaverin can be conceptualized as follows:
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Start: Plant Material
(Guava Leaves/Fruit)

Extraction
(Solvent: Methanol or 60% Ethanol)
(Method: MAE, UAE, or Maceration)

Preliminary Screening
(TLC for Flavonoids)

Separation & Purification
(Analytical or Prep. HPLC)

Characterization & Validation
(LC-MS, NMR, Bioassays)

End: Pure Guaijaverin
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Suggestions for Protocol Development

To proceed with your work, you may find it helpful to:

Consult Broader Literature: Search for isolation protocols of closely related flavonoids, particularly

quercetin glycosides, from plant materials. The techniques are often analogous.
Focus on Analytical Methods: The detailed HPLC conditions mentioned in the search results for

analyzing guava phenolics [4] [5] are an excellent starting point for developing a purification method.
Scaling up an analytical HPLC method to a preparative one is a common strategy.

Utilize Chemical Properties: The solubility data provided can inform your choice of solvent for
extraction and re-dissolution during purification steps [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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